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Compound of Interest

Compound Name: Ethyl phthalyl ethyl glycolate

Cat. No.: B167182

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis of ethyl phthalyl ethyl
glycolate, a compound of interest in various chemical and pharmaceutical applications. This
document outlines the primary synthesis pathways, detailed experimental protocols, and
relevant chemical data to support research and development activities.

Chemical Overview

Ethyl phthalyl ethyl glycolate (CAS No. 84-72-0) is a diester with the molecular formula
C14H1606 and a molecular weight of 280.27 g/mol .[1] It is also known by several synonyms,
including ethoxycarbonylmethyl ethyl phthalate and phthalic acid ethoxycarbonylmethyl ethyl
ester.[2] This compound is a colorless to almost colorless clear liquid.[2]

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of ethyl phthalyl ethyl glycolate is
provided in the table below.
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Property Value Reference
Molecular Formula C14H1606 [2]
Molecular Weight 280.27 g/mol [1]
CAS Number 84-72-0 [11[2]
Colorless to almost colorless
Appearance o [2]
clear liquid
Purity (typical) >95.0% (GC)
2-0O-(2-ethoxy-2-oxoethyl) 1-O-
IUPAC Name ethyl benzene-1,2- [1]

dicarboxylate

Spectroscopic data is crucial for the identification and characterization of the synthesized

product.
Spectrum Type Key Features
13C NMR Data available in chemical databases.
1H NMR Data available in chemical databases.
IR Data available in chemical databases.

Mass Spectrometry

Data available in chemical databases.

Synthesis Pathways

The synthesis of ethyl phthalyl ethyl glycolate can be achieved through two primary
pathways, analogous to the established "Monsanto" and "Incon" processes utilized for the
synthesis of the closely related methyl phthalyl ethyl glycolate. Both methods involve a two-

step process commencing with phthalic anhydride.

Pathway 1: Modified Monsanto Process
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This pathway involves the initial formation of ethyl hydrogen phthalate (ethyl mono-phthalate)

from phthalic anhydride and ethanol, followed by an alkylation reaction with ethyl chloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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